Cas no 5344-90-1 (2-aminobenzylalcohol)

• Product Name: 2-aminobenzylalcohol
• CAS No: 5344-90-1
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00007749
• CID: 45745
• PubChem ID: 21439
• Update Time: 2025-10-29

2-aminobenzylalcohol Chemical and Physical Properties

Names and Identifiers

• (2-Aminophenyl)methanol
• 2-(Hydroxymethyl)aniline
• 2-Aminobenzyl alcohol, (2-Hydroxymethylaniline)
• 2-Aminobenzylalcohol
• 2-Hydroxymethylaniline
• Benzenemethanol, 2-amino-
• O-Amino benzyl alcohol
• 4-(4-Aminophenoxy)-N-methylpicolinamide
• 2-Amino-benzenemethanol
• 2-Hydroxymethyl aniline
• 2-Aminobenzyl alcohol
• NSC1173
• SY006439
• o-Aminobenzylic alcohol
• WLN: ZR B1Q
• 2-amino-benzyl alcohol
• JK3AH3NG9C
• 5344-90-1
• EINECS 226-293-7
• 0-aminobenzyl alcohol
• o-(Hydroxymethyl)aniline
• PB47249
• o-aminobenzylalcohol
• NSC-1173
• (2-aminophenyl)-methanol
• NSC 1173
• 2-Aminobenzenemethanol
• MFCD00007749
• 1bio
• FT-0611234
• A829598
• PS-3377
• Oprea1_783408
• AKOS000119677
• AC-11377
• A1000
• (o-Aminophenyl)methanol
• InChI=1/C7H9NO/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5,8H
• CS-W004705
• 2-aminophenylmethanol
• HY-W004705
• (2-Amino-phenyl)-methanol
• EN300-21387
• o-Aminobenzyl alcohol
• Q27094019
• 3-13-00-01615 (Beilstein Handbook Reference)
• 2-Aminobenzyl alcohol, 98%
• NS00004005
• AMY4003
• Mianserin Hydrochloride Imp. C (EP); Mianserin Imp. C (EP); (2-Aminophenyl)methanol; Benzocaine Impurity B; Mianserin Hydrochloride Impurity C; Mianserin Impurity C
• W-105736
• o-Aminophenylcarbinol
• Z104495736
• 2-amino-benzylalcohol
• O-AMINO-BENZYLALCOHOL
• AC-907/25014178
• SCHEMBL16252
• F0001-1388
• BENZYL ALCOHOL, o-AMINO-
• UNII-JK3AH3NG9C
• STR03329
• o-amino-benzyl alcohol
• EC 226-293-7
• DTXSID6063800
• BRN 1072211
• CHEMBL1235999
• DB03058
• BBL027657
• oAminobenzylic alcohol
• 2-Hydroxymethyl aniline; 2-Aminobenzyl alcohol; 2-Amino-benzenemethanol
• o(Hydroxymethyl)aniline
• DTXCID0041436
• oAminobenzyl alcohol
• STK077953
• Benzenemethanol, 2amino
• Benzyl alcohol, oamino
• 2Aminobenzenemethanol
• DB-020514
• 2-aminobenzylalcohol

• MDL： MFCD00007749
• Inchi： 1S/C7H9NO/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5,8H2
• InChI Key： VYFOAVADNIHPTR-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1N
• BRN： 1072211

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.167
• Melting Point: 81-83 °C (lit.)
• Boiling Point: 162 °C/15 mmHg(lit.)
• Flash Point: 160℃/10mm
• Refractive Index: 1.4905
• Water Partition Coefficient: Very soluble in water.
• PSA: 46.25000
• LogP: 1.34230
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-aminobenzylalcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-10-23
• RTECS：DN3155000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-aminobenzylalcohol

Recent Advances in the Application of 2-Aminobenzylalcohol (CAS: 5344-90-1) in Chemical Biology and Pharmaceutical Research

2-Aminobenzylalcohol (CAS: 5344-90-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of both an amino and a hydroxyl group on a benzene ring, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, catalysis, and material science, highlighting its broad applicability and importance in advancing scientific knowledge.

One of the most notable advancements in the use of 2-aminobenzylalcohol is its role in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry. Researchers have demonstrated its effectiveness in the construction of quinazoline and benzoxazine derivatives, which exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The ability of 2-aminobenzylalcohol to act as a precursor for these heterocycles underscores its value in the development of novel therapeutic agents.

In addition to its synthetic applications, 2-aminobenzylalcohol has been investigated for its potential as a ligand in catalytic systems. Recent studies have shown that it can form stable complexes with transition metals, such as palladium and copper, facilitating various cross-coupling reactions. These reactions are pivotal in the construction of complex organic molecules, further emphasizing the compound's utility in organic synthesis and drug development. The development of such catalytic systems not only enhances the efficiency of chemical transformations but also contributes to the sustainability of pharmaceutical manufacturing processes.

Another area of interest is the use of 2-aminobenzylalcohol in the design of fluorescent probes and sensors. Its structural features make it an ideal candidate for the development of chemosensors that can detect metal ions and small molecules in biological systems. Recent research has demonstrated the successful application of 2-aminobenzylalcohol-based probes in imaging and diagnostics, offering new tools for studying cellular processes and disease mechanisms. These advancements highlight the compound's potential to bridge the gap between chemical biology and clinical applications.

Despite these promising developments, challenges remain in the optimization of 2-aminobenzylalcohol-based systems for large-scale applications. Issues such as yield, selectivity, and stability need to be addressed to fully harness the compound's potential. Future research directions may include the exploration of novel synthetic routes, the development of more efficient catalytic systems, and the investigation of its biological activities in greater detail. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these challenges and unlock new opportunities for innovation.

In conclusion, 2-aminobenzylalcohol (CAS: 5344-90-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to catalysis and sensing, underscore its importance in advancing scientific and technological frontiers. As research progresses, it is expected that new and exciting discoveries will further solidify its role in the development of next-generation therapeutics and diagnostic tools. This brief highlights the latest findings and underscores the need for continued exploration of this multifaceted molecule.